ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

• Molecular Formula: C24H26N4O3S2
• Molecular Weight: 482.6 g/mol
• IUPAC Name: ethyl 4-[[2-[[4-prop-2-enyl-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H26N4O3S2/c1-3-13-28-22(19-14-32-20-8-6-5-7-18(19)20)26-27-24(28)33-15-21(29)25-17-11-9-16(10-12-17)23(30)31-4-2/h3,9-12,14H,1,4-8,13,15H2,2H3,(H,25,29)
• InChI Key: XTZNFIWJCNPHCH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CSC4=C3CCCC4

Description

Ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate, also known as EATB, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. EATB is a complex organic molecule that is synthesized using a multi-step process, and it has been shown to exhibit a range of biochemical and physiological effects that make it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate can inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has also been shown to have a low toxicity profile, making it a potentially safe and effective candidate for various research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is its potent anti-cancer properties, which make it a promising candidate for cancer research. ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has also been shown to have a low toxicity profile, which makes it a potentially safe and effective candidate for various research applications. However, one of the main limitations of ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is its complex synthesis process, which may limit its availability and increase its cost.

Future Directions

There are several future directions for research on ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate. One potential area of research is the development of new synthetic methods for ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate that are more efficient and cost-effective. Another potential area of research is the investigation of the mechanism of action of ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate in more detail, which could help to identify new targets for cancer therapy. Additionally, further studies are needed to investigate the potential applications of ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate in other areas of research, such as inflammation and oxidative stress-related diseases.

Synthesis Methods

The synthesis of ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is a complex process that involves several steps. The first step involves the preparation of the starting material, which is 4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol. This compound is then reacted with ethyl 4-chlorobenzoate to form ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate.

Scientific Research Applications

Ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has been shown to exhibit a range of biological activities that make it a promising candidate for various scientific research applications. One of the most promising areas of research for ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is in the field of cancer research. Studies have shown that ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro. ethyl 4-[({[4-allyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate has also been shown to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.